Cas no 2089326-83-8 (7-Fluoro-3-iodo-imidazo1,2-apyridine)

• Product Name: 7-Fluoro-3-iodo-imidazo1,2-apyridine
• CAS No: 2089326-83-8
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 5222509
• PubChem ID: 119081561
• Update Time: 2026-03-07

7-Fluoro-3-iodo-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 7-fluoro-3-iodo-
• 7-Fluoro-3-iodoimidazo[1,2-a]pyridine
• SCHEMBL21591164
• 2089326-83-8
• DB-141033
• G72489
• CS-0514251
• 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine
• 7-Fluoro-3-iodo-imidazo1,2-apyridine

• Inchi： 1S/C7H4FIN2/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H
• InChI Key： BWGBEPCWEKJWTK-UHFFFAOYSA-N
• SMILES： C12=NC=C(I)N1C=CC(F)=C2

Computed Properties

• Exact Mass: 261.94032g/mol
• Monoisotopic Mass: 261.94032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.3Ų

Additional information on 7-Fluoro-3-iodo-imidazo1,2-apyridine

Comprehensive Overview of 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine (CAS No. 2089326-83-8)

7-Fluoro-3-iodo-imidazo[1,2-a]pyridine (CAS No. 2089326-83-8) is a fluorinated and iodinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core, make it a valuable scaffold for drug discovery and material science applications. The presence of both fluoro and iodo substituents enhances its reactivity and potential for further functionalization, aligning with current trends in precision chemistry and targeted molecular design.

In recent years, the demand for fluorinated compounds like 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine has surged due to their role in improving drug bioavailability and metabolic stability. Researchers are particularly interested in its applications for kinase inhibitors and central nervous system (CNS) therapeutics, addressing pressing health challenges such as neurodegenerative diseases and cancer. The compound's iodo group also facilitates cross-coupling reactions, a hot topic in green chemistry and catalysis, as industries seek sustainable synthetic routes.

The synthesis of 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine typically involves multi-step protocols, including halogenation and cyclization strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly applied to optimize yield and reduce environmental impact—key concerns in modern pharmaceutical manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, critical for regulatory compliance and reproducibility.

From an industrial perspective, 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine is a high-value intermediate for custom synthesis and contract research organizations (CROs). Its compatibility with high-throughput screening platforms makes it attractive for drug discovery pipelines. Additionally, its potential in agrochemicals—such as developing novel pesticides or herbicides—reflects the growing intersection of medicinal chemistry and crop protection technologies.

Emerging trends in AI-driven molecular design and computational chemistry further highlight the relevance of this compound. Platforms leveraging machine learning to predict structure-activity relationships (SAR) often utilize halogenated scaffolds like 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine to accelerate hit-to-lead optimization. This aligns with frequent search queries on "fluorine in drug design" and "iodo-substituted heterocycles," underscoring its scientific and commercial appeal.

In summary, 7-Fluoro-3-iodo-imidazo[1,2-a]pyridine (CAS No. 2089326-83-8) exemplifies the convergence of innovation, sustainability, and multidisciplinary research. Its versatility across life sciences and material engineering ensures its continued prominence in both academic and industrial settings, answering the call for next-generation functional materials and therapeutic agents.